2-(2-Fluoro-5-methylphenyl)-4-nitrobenzoic acid

• IUPAC Name: 2-(2-fluoro-5-methylphenyl)-4-nitrobenzoic acid
• InChI: InChI=1S/C14H10FNO4/c1-8-2-5-13(15)12(6-8)11-7-9(16(19)20)3-4-10(11)14(17)18/h2-7H,1H3,(H,17,18)
• InChI Key: QUNVWMSFCLRQSO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)F)C2=C(C=CC(=C2)[N+](=O)[O-])C(=O)O
• Molecular Formula: C14H10FNO4
• DSSTOX Substance ID: DTXSID00689238
• Molecular Weight: 275.23 g/mol
• CAS No.: 1262005-73-1

Description

2-(2-Fluoro-5-methylphenyl)-4-nitrobenzoic acid is an organic compound that belongs to the class of benzoic acids It is characterized by the presence of a fluoro and methyl group on the phenyl ring and a nitro group on the benzoic acid moiety

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-(2-Fluoro-5-methylphenyl)-4-nitrobenzoic acid typically involves the nitration of 2-(2-Fluoro-5-methylphenyl)benzoic acid. The nitration process can be carried out using a mixture of concentrated sulfuric acid and nitric acid under controlled temperature conditions to ensure the selective introduction of the nitro group at the desired position.

Industrial Production Methods: In an industrial setting, the production of 2-(2-Fluoro-5-methylphenyl)-4-nitrobenzoic acid may involve large-scale nitration reactors with precise control over reaction parameters such as temperature, concentration, and reaction time. The product is then purified through recrystallization or other suitable purification techniques to obtain the desired compound in high purity.

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, particularly at the methyl group, leading to the formation of carboxylic acids.

Reduction: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a catalyst or metal hydrides.

Substitution: The fluoro group can participate in nucleophilic aromatic substitution reactions, where it is replaced by other nucleophiles.

Common Reagents and Conditions:

Oxidation: Potassium permanganate or chromium trioxide in acidic medium.

Reduction: Hydrogen gas with palladium on carbon or sodium borohydride.

Substitution: Sodium methoxide or other strong nucleophiles in polar aprotic solvents.

Major Products:

Oxidation: 2-(2-Fluoro-5-carboxyphenyl)-4-nitrobenzoic acid.

Reduction: 2-(2-Fluoro-5-methylphenyl)-4-aminobenzoic acid.

Substitution: Various substituted benzoic acids depending on the nucleophile used.

Scientific Research Applications

2-(2-Fluoro-5-methylphenyl)-4-nitrobenzoic acid has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules and as a building block in the development of new materials.

Biology: The compound can be used in the study of enzyme inhibition and as a probe in biochemical assays.

Industry: The compound can be used in the production of dyes, pigments, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 2-(2-Fluoro-5-methylphenyl)-4-nitrobenzoic acid depends on its specific application. In biological systems, the compound may interact with enzymes or receptors, leading to inhibition or modulation of their activity. The presence of the nitro group can facilitate interactions with nucleophilic sites on proteins or other biomolecules, while the fluoro group can enhance binding affinity through hydrophobic interactions.

Comparison with Similar Compounds

• 2-Fluoro-5-methylbenzoic acid
• 4-Nitrobenzoic acid
• 2-Fluoro-4-nitrobenzoic acid

Comparison: 2-(2-Fluoro-5-methylphenyl)-4-nitrobenzoic acid is unique due to the combination of the fluoro, methyl, and nitro groups on the benzoic acid framework. This combination imparts distinct chemical and physical properties, such as increased lipophilicity and potential for specific interactions with biological targets, making it a valuable compound for various applications.